3-(2-methoxyethoxy)-N-[(2-methylphenyl)methyl]aniline

• IUPAC Name: 3-(2-methoxyethoxy)-N-[(2-methylphenyl)methyl]aniline
• InChI: InChI=1S/C17H21NO2/c1-14-6-3-4-7-15(14)13-18-16-8-5-9-17(12-16)20-11-10-19-2/h3-9,12,18H,10-11,13H2,1-2H3
• InChI Key: URYAPVYYZOUIQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC2=CC(=CC=C2)OCCOC
• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol

Description

3-(2-methoxyethoxy)-N-[(2-methylphenyl)methyl]aniline, commonly known as MPTP, is a synthetic compound that has been widely used in scientific research for its ability to selectively damage dopamine-producing neurons in the brain. This property has made it a valuable tool in the study of Parkinson's disease, a neurodegenerative disorder that is characterized by a loss of dopamine-producing neurons.

Mechanism of Action

MPTP is metabolized in the brain to a compound called MPP+, which is toxic to dopamine-producing neurons. MPP+ is taken up by these neurons via the dopamine transporter, where it inhibits mitochondrial respiration and causes oxidative stress, ultimately leading to cell death.
Biochemical and Physiological Effects:
The primary effect of MPTP is the selective destruction of dopamine-producing neurons in the brain. This leads to a depletion of dopamine levels, which is the underlying cause of the motor symptoms seen in Parkinson's disease. In addition, MPTP has been shown to cause oxidative stress and inflammation in the brain, which may contribute to the neurodegenerative process.

Advantages and Limitations for Lab Experiments

The main advantage of using MPTP in lab experiments is its ability to create an animal model of Parkinson's disease that closely mimics the human condition. This allows researchers to study the disease in a controlled setting and to test potential treatments. However, there are also limitations to the use of MPTP, such as the fact that it only targets dopamine-producing neurons and does not replicate all aspects of Parkinson's disease. In addition, the effects of MPTP can be variable depending on the species and strain of animal used.

Future Directions

There are several future directions for research on MPTP and Parkinson's disease. One area of focus is the development of new treatments that can slow or halt the neurodegenerative process. Another area of interest is the identification of biomarkers that can be used to diagnose Parkinson's disease at an earlier stage. Additionally, there is ongoing research into the underlying mechanisms of the disease, such as the role of oxidative stress and inflammation in the neurodegenerative process. Overall, MPTP remains a valuable tool in the study of Parkinson's disease and is likely to continue to be used in scientific research for years to come.

Synthesis Methods

MPTP can be synthesized by the reaction of 2-methylphenylmagnesium bromide with 3-(2-methoxyethoxy)aniline, followed by oxidation with potassium permanganate. The resulting compound is then reduced with sodium borohydride to yield MPTP.

Scientific Research Applications

MPTP has been used extensively in scientific research to create animal models of Parkinson's disease. When administered to animals, MPTP selectively damages dopamine-producing neurons in the brain, leading to symptoms that are similar to those seen in Parkinson's disease patients. This has allowed researchers to study the underlying mechanisms of the disease and to develop new treatments.